Latent Heat of Fusion Peaks at C14: 1-Tetradecanol Outperforms C12 and C16 Homologues
Pure 1-tetradecanol exhibits a latent heat of fusion of 238.7 J·g⁻¹ measured by differential scanning calorimetry (DSC) [1]. This value is substantially higher than that of 1-dodecanol (C12, 191 ± 3 J·g⁻¹ [2]) and 1-hexadecanol (C16, 190–200 J·g⁻¹ ). Among the even-numbered saturated fatty alcohols C12–C18, 1-tetradecanol delivers the highest gravimetric energy storage density in the 35–40 °C phase-transition window.
| Evidence Dimension | Latent heat of fusion (ΔHfus) |
|---|---|
| Target Compound Data | 238.7 J·g⁻¹ (pure 1-tetradecanol) |
| Comparator Or Baseline | 1-Dodecanol: 191 ± 3 J·g⁻¹; 1-Hexadecanol: 190–200 J·g⁻¹ |
| Quantified Difference | +23–25% higher than C12; +19–24% higher than C16 |
| Conditions | DSC, pure compounds; data from independent primary studies |
Why This Matters
For thermal energy storage and temperature-buffering applications, selecting 1-tetradecanol over C12 or C16 directly increases latent heat capacity by ~20–25% per unit mass, reducing required PCM mass and system cost.
- [1] Tian, B. et al. (2013) 'Preparation and properties of 1-tetradecanol/1,3:2,4-di-(3,4-dimethyl) benzylidene sorbitol gelatinous form-stable phase change materials', Thermochimica Acta, 554, pp. 54–58. View Source
- [2] C. Moulahi et al. (2020) 'Facile Synthesis of Microencapsulated 1-Dodecanol (PCM) for Thermal Energy Storage and Thermal Buffering Ability in Embedded PVC Film', Semantic Scholar (reports 1-dodecanol ΔHfus = 191 ± 3 J·g⁻¹). View Source
